Cas no 1339261-66-3 (2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile)

• Product Name: 2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile
• CAS No: 1339261-66-3
• MF: C₅H₅ClN₄
• MW: 156.572998762131
• CID: 6199421
• PubChem ID: 64041654
• Update Time: 2025-05-20

2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-AMINO-4-CHLORO-1H-PYRAZOL-1-YL)ACETONITRILE
• EN300-783302
• 1339261-66-3
• AKOS013358278
• 2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile

• Inchi： 1S/C5H5ClN4/c6-4-3-10(2-1-7)9-5(4)8/h3H,2H2,(H2,8,9)
• InChI Key： QPNMFLPCDIMPBQ-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(CC#N)C=1

Computed Properties

• Exact Mass: 156.0202739g/mol
• Monoisotopic Mass: 156.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile

2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile: A Comprehensive Overview

The compound with CAS No. 1339261-66-3, known as 2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile is characterized by its pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms. The pyrazole ring is further substituted with an amino group at position 3 and a chlorine atom at position 4, which contributes to its electronic properties and reactivity. The acetonitrile group attached to the pyrazole ring adds to the molecule's versatility, making it a valuable substrate for further functionalization.

Recent studies have highlighted the potential of 2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile in the development of novel therapeutic agents. Researchers have explored its role as a building block in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, making them promising candidates for anticancer drug development.

In addition to its pharmaceutical applications, 2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the synthesis of metallopolymers and hybrid materials. A notable example is its use as a ligand in the construction of metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis.

The synthesis of 2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile typically involves a multi-step process that begins with the preparation of the pyrazole ring. This is followed by substitution reactions to introduce the amino and chlorine groups, and finally, the attachment of the acetonitrile group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of 2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile to assess its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage and oxidative transformations, reducing its persistence in natural ecosystems.

In conclusion, 2-(3-Amino-4-chloro-1H-pyrazol-1-YL)acetonitrile (CAS No. 1339261-66